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Compound of Interest

Compound Name:
2-Morpholinemethanamine,4-(1-

methylethyl)-(9CI)

CAS No.: 141815-07-8

Cat. No.: B119040

Get Quote

Application Note: (4-Isopropylmorpholin-2-yl)methanamine CAS: 141815-07-8 | Molecular

Formula: C₈H₁₈N₂O | M.W.: 158.24 g/mol [1][2]

Executive Summary
4-isopropyl-2-morpholinemethanamine (systematically (4-isopropylmorpholin-2-

yl)methanamine) is a bifunctional heterocyclic building block critical in modern medicinal

chemistry.[1][2] It serves as a strategic "pharmacophore installer," introducing a morpholine ring

—known for enhancing aqueous solubility and metabolic stability—along with a steric isopropyl

group that modulates lipophilicity and receptor fit.

This guide details the physicochemical profile, synthetic utility, and step-by-step protocols for

integrating this intermediate into drug discovery workflows, specifically for Kinase Inhibitors

(e.g., mTOR, PI3K) and CNS-active agents.[1]

Chemical Profile & Pharmacophore Logic
Structural Attributes

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b119040#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Methylenebis_2-isopropyl-6-methylaniline
https://www.bldpharm.com/products/953750-28-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Methylenebis_2-isopropyl-6-methylaniline
https://www.bldpharm.com/products/953750-28-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Methylenebis_2-isopropyl-6-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecule features three distinct functional zones that drive its utility in Structure-Activity

Relationship (SAR) studies:

Zone Functional Group Pharmacological Role

A Morpholine Oxygen

H-Bond Acceptor: Critical for

interacting with solvent-

exposed regions of protein

targets or specific residues

(e.g., hinge region in kinases).

[1][2]

B N-Isopropyl Group

Lipophilic/Steric Modulator:

Increases logP slightly to

improve membrane

permeability; fills hydrophobic

pockets (e.g., the "selectivity

pocket" in ATP-binding sites).

[1]

C Primary Amine (-CH₂NH₂)

Reactive Handle: A

nucleophilic tether allowing

attachment to aromatic cores

via Amide Coupling, SNAr, or

Reductive Amination.[1]

Physicochemical Data
Boiling Point: ~224°C (Predicted)[1]

Density: ~0.95 g/cm³[1][2]

pKa (Calculated):

Primary Amine: ~9.8 (High basicity, excellent nucleophile)

Morpholine Nitrogen: ~7.4 (Physiologically relevant ionization)[1]

Solubility: Highly soluble in DCM, MeOH, DMSO; moderate solubility in water.
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Synthetic Utility & Reaction Pathways
The primary amine at the C2-position is the focal point for derivatization.[1][2] Below is the

logical workflow for incorporating this intermediate into a drug scaffold.
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Figure 1: Primary reaction pathways for (4-isopropylmorpholin-2-yl)methanamine.

Experimental Protocols
Protocol A: Nucleophilic Aromatic Substitution (SNAr)
Target Application: Synthesis of Kinase Inhibitors (e.g., Pyrimidine or Quinazoline cores).[1]

Rationale: The primary amine is sufficiently nucleophilic to displace halides on electron-

deficient heterocycles without requiring transition metal catalysis (Buchwald-Hartwig), reducing

cost and metal contamination.[1][2]

Materials:

Substrate: 4-Chloro-quinazoline or 2-Chloropyrimidine derivative (1.0 eq)[1][2]

Reagent: (4-Isopropylmorpholin-2-yl)methanamine (1.2 eq)[1][2]

Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)[1]

Solvent: Isopropanol (IPA) or n-Butanol (for higher temps)[1][2]
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Step-by-Step Procedure:

Preparation: In a reaction vial, dissolve 1.0 mmol of the chloro-heterocycle in 5 mL of IPA.

Addition: Add 3.0 mmol (0.52 mL) of DIPEA, followed by 1.2 mmol (190 mg) of (4-

isopropylmorpholin-2-yl)methanamine.

Reaction: Seal the vial and heat to 85°C for 4–12 hours. Monitor by LC-MS for the

disappearance of the chloride starting material.[1][2]

Note: If conversion is slow, switch solvent to n-Butanol and heat to 110°C.[1]

Work-up: Cool to room temperature.

If product precipitates: Filter and wash with cold ether.

If soluble: Concentrate in vacuo, redissolve in DCM, wash with sat. NaHCO₃, dry over

Na₂SO₄, and concentrate.[3]

Purification: Flash chromatography (DCM:MeOH:NH₃ 95:5:0.5).

Self-Validation Check:

LC-MS: Look for [M+H]⁺ corresponding to Product MW.[1][2]

¹H NMR: The methylene protons (-CH₂-NH-) adjacent to the morpholine usually appear as a

multiplet around δ 3.2–3.5 ppm.[1][2]

Protocol B: Amide Coupling (HATU Method)
Target Application: Attaching to Carboxylic Acid Pharmacophores.[1]

Rationale: Uses HATU for rapid, high-yield coupling with minimal racemization (if chiral centers

exist elsewhere).[1][2]

Materials:

Carboxylic Acid Scaffold (1.0 eq)[1]
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(4-Isopropylmorpholin-2-yl)methanamine (1.1 eq)[1][2]

HATU (1.2 eq)[1]

DIPEA (3.0 eq)[1]

Solvent: DMF (Anhydrous)[1][4]

Step-by-Step Procedure:

Activation: Dissolve 1.0 mmol of carboxylic acid in 3 mL DMF. Add 3.0 mmol DIPEA and stir

for 5 mins.

Coupling: Add 1.2 mmol HATU. Stir for 5 mins to form the active ester (yellowing often

occurs).

Amine Addition: Add 1.1 mmol of (4-isopropylmorpholin-2-yl)methanamine.

Incubation: Stir at Room Temperature (RT) for 2–4 hours.

Quench: Dilute with EtOAc (30 mL) and wash with:

1x Water[1]

1x Sat. LiCl (to remove DMF)[1]

1x Brine

Purification: The morpholine nitrogen is basic. If the product is acid-stable, an acid wash (1N

HCl) can remove unreacted amine, but beware of protonating the product productively.

Column chromatography is preferred.

Quality Control & Storage
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Test Method Acceptance Criteria

Identity ¹H NMR (CDCl₃)

Diagnostic isopropyl doublet

(~1.05 ppm) and methylene

doublet (~2.7 ppm).[1][2]

Purity HPLC (C18, 0.1% TFA) > 97% Area

Water Content Karl Fischer < 1.0% (Hygroscopic amine)

Storage Conditions:

Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

The compound acts as a CO₂ scrubber (forming carbamates) if exposed to air.[1] Always

reseal tightly.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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